s-Triazine, 2-amino-4-morpholino-6-(piperidinomethyl)-

• IUPAC Name: 4-morpholin-4-yl-6-(piperidin-1-ylmethyl)-1,3,5-triazin-2-amine
• InChI: InChI=1S/C13H22N6O/c14-12-15-11(10-18-4-2-1-3-5-18)16-13(17-12)19-6-8-20-9-7-19/h1-10H2,(H2,14,15,16,17)
• InChI Key: VWAKJKCNEQAWPI-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CC2=NC(=NC(=N2)N3CCOCC3)N
• Molecular Formula: C13H22N6O
• DSSTOX Substance ID: DTXSID50176269
• Molecular Weight: 278.35 g/mol
• CAS RN: 21868-44-0

Description

“s-Triazine, 2-amino-4-morpholino-6-(piperidinomethyl)-” is a derivative of s-Triazine, a six-membered heterocyclic ring compound with three nitrogen replacing carbon-hydrogen units in the benzene ring structure. It has a molecular formula of C13H22N6O and a molecular weight of 278.35 g/mol. s-Triazine derivatives have a wide spectrum of biological properties such as anti-cancer, antiviral, fungicidal, insecticidal, bactericidal, herbicidal, antimicrobial, and antimalarial agents.

Synthesis Analysis

S-Triazine has a weak base, it has much weaker resonance energy than benzene, therefore, nucleophilic substitution is preferred to electrophilic substitution. The synthesis of s-Triazine derivatives involves the manipulation of three independent, readily tunable ring positions, which facilitates the sequential nucleophilic substitutions reactions with almost all types of nucleophiles.

Molecular Structure Analysis

The molecular structure of s-Triazine is a six-membered heterocyclic ring with three nitrogen atoms replacing carbon-hydrogen units in the benzene ring structure. This structure allows for the modification of three sites at positions 2, 4, and 6, which are usually used for modulating its physicochemical and biological activities.

Chemical Reactions Analysis

S-Triazine derivatives have been developed over the years by modifying the structure and introducing new substituents. This makes it possible to obtain compounds with broad inhibitory activity on processes such as proliferation. In some cases, s-Triazine derivatives induce cell apoptosis.

Physical And Chemical Properties Analysis

S-Triazine is one of the oldest heterocyclic compounds available. Because of its low cost and high availability, it has attracted researcher attention for novel synthesis. It has a weak base and much weaker resonance energy than benzene.

Mechanism of Action

S-Triazine derivatives have shown remarkable activity against a wide range of cancer cells. They work by inhibiting specific enzymes that are potential therapeutic targets in cancer cells. Some s-Triazine derivatives have shown excellent potency against certain cell lines through apoptosis induction and exhibited potent inhibitory activity.

Future Directions

S-Triazine derivatives have shown promising results in the field of medicinal chemistry, especially as potential anti-cancer agents. Future research could focus on further exploring the biological properties of these compounds and developing more effective s-Triazine derivatives for various therapeutic applications.